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Compound of Interest

Compound Name: Sulbactam-d5 (sodium)

Cat. No.: B15144320

In-Depth Technical Guide: Sulbactam-d5
(sodium)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core quantitative data on Sulbactam-d5 (sodium), a deuterated
analog of Sulbactam sodium. The inclusion of deuterium isotopes can be instrumental in
pharmacokinetic and metabolic studies.

Quantitative Data Summary

The following table summarizes the key identifiers and physicochemical properties of
Sulbactam-d5 (sodium).

Property Value

CAS Number 1322625-44-4[1][2][3]

Molecular Weight 260.25 g/mol [1][2][3]

Molecular Formula CsHsDsNNaOsS[1]

Unlabeled CAS Number 69388-84-7 (for Sulbactam sodium)[1][3]
Unlabeled Molecular Weight 255.22 g/mol (for Sulbactam sodium)[4]
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Structural Relationship

Sulbactam-d5 (sodium) is a stable isotope-labeled version of Sulbactam sodium. The
deuterium labeling is a critical modification used in various research applications, particularly in
analytical and metabolic studies.
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Figure 1. Relationship between Sulbactam (sodium) and its deuterated form.

Mechanism of Action Context

Sulbactam itself is not an antibiotic but a -lactamase inhibitor.[3][4][5] It competitively and
irreversibly binds to and inhibits B-lactamase enzymes produced by certain bacteria.[2][3][5]
This action protects (3-lactam antibiotics from degradation, thereby extending their antibacterial
spectrum. Sulbactam is commonly combined with antibiotics like ampicillin. The deuterated
form, Sulbactam-d5, is primarily utilized as a tracer for quantification in drug development and
pharmacokinetic studies.[2][3]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of Sulbactam-d5
(sodium) are typically proprietary to the manufacturers and are not publicly available in
extensive detail. However, its primary application is as an internal standard in analytical
methods like mass spectrometry for the quantification of Sulbactam in biological matrices.

A general workflow for such an application is outlined below.
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Figure 2. General workflow for using Sulbactam-d5 as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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